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Compound of Interest

Compound Name: 2-(4-nitro-1H-pyrazol-1-yl)ethanol

Cat. No.: B1209088 Get Quote

An Examination of a Heterocyclic Compound with Potential Research Applications

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document serves as a summary of publicly available information regarding 2-
(4-nitro-1H-pyrazol-1-yl)ethanol. A comprehensive literature search did not yield detailed

experimental data, such as specific synthesis protocols, in-depth spectroscopic analysis,

crystallographic data, or biological activity studies for this specific compound. The information

presented herein is based on general knowledge of related chemical structures and should be

used for informational purposes only.

Introduction
2-(4-nitro-1H-pyrazol-1-yl)ethanol is a heterocyclic organic compound belonging to the

pyrazole family. Pyrazole derivatives are a significant class of compounds in medicinal

chemistry and materials science due to their diverse biological activities and structural

properties.[1] The presence of a nitro group and a hydroxyethyl substituent on the pyrazole ring

suggests that this molecule could be a valuable intermediate for the synthesis of more complex

molecules and may possess unique chemical and biological characteristics.

Molecular Structure and Properties
The fundamental properties of 2-(4-nitro-1H-pyrazol-1-yl)ethanol are summarized below.
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Table 1: Physicochemical Properties of 2-(4-nitro-1H-pyrazol-1-yl)ethanol

Property Value Source

CAS Number 42027-81-6 Alchem Pharmtech

Molecular Formula C₅H₇N₃O₃ Santa Cruz Biotechnology[2]

Molecular Weight 157.13 g/mol Santa Cruz Biotechnology[2]

Synthesis and Characterization
A specific and detailed experimental protocol for the synthesis of 2-(4-nitro-1H-pyrazol-1-
yl)ethanol is not readily available in the surveyed literature. However, general synthetic

strategies for N-substituted pyrazoles can be inferred. A plausible synthetic route is illustrated

below.

Postulated Synthesis Workflow
The synthesis of 2-(4-nitro-1H-pyrazol-1-yl)ethanol could potentially be achieved through the

N-alkylation of 4-nitropyrazole with a suitable two-carbon synthon bearing a hydroxyl group or a

precursor that can be readily converted to a hydroxyl group.
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Reactants

Reaction Conditions
Product4-Nitropyrazole

Base (e.g., K₂CO₃, NaH)
Solvent (e.g., DMF, Acetonitrile)

Heat

 

2-Bromoethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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